Cas no 13446-50-9 (Thiosulfuric acid(H2S2O3), potassium salt (1:2))

• Product Name: Thiosulfuric acid(H2S2O3), potassium salt (1:2)
• CAS No: 13446-50-9
• MF: K₂O₃S₂
• MW: 190.324799537659
• CID: 221416
• Update Time: 2024-01-26

Thiosulfuric acid(H2S2O3), potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid(H2S2O3), potassium salt (1:2)
• Dipotassium sulfurothioate
• Dipotassium thiosulfate
• Potassium thiosulfate
• Potassiumthiosulfate (K2S2O3) (6CI,7CI)
• Thiosulfuric acid (H2S2O3), dipotassium salt(9CI)
• Thiosulfuric acid, dipotassium salt (8CI)
• Einecs 233-666-8
• Thiosulfuric acid (H2S2o3), potassium salt (1:2)

• Inchi： 1S/2K.H2O3S2/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： FGRVOLIFQGXPCT-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(=O)([O-])([O-])=S

Computed Properties

• Exact Mass: 189.856
• Monoisotopic Mass: 189.856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 82.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.484 g/mL at 25 °C
• PSA: 103.66000
• LogP: 0.50980